Cas no 13032-15-0 (Benzenesulfonic acid,4-methyl-, 2-(3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)hydrazide)

• Product name: Benzenesulfonic acid,4-methyl-, 2-(3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)hydrazide
• CAS No: 13032-15-0
• MF: C₁₆H₂₂N₂O₂S
• MW: 306.42308
• CID: 227674
• PubChem ID: 281950

Benzenesulfonic acid,4-methyl-, 2-(3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, 2-(3,3-dimethylbicyclo[2.2.1]hept-2-ylidene)hydrazide
• 5-butylcyclopenta-1,3-diene,iron(2+)
• (1S)-3,3-Dimethylbicyclo[2.2.1]heptan-2-on-p-tolylsulfonylhydrazon
• (1S)-3,3-Dimethylbicyclo< 2.2.1> heptan-2-on-p-tolylsulfonylhydrazon
• AC1L2T56
• AR-1J2463
• CTK8D8686
• FT-0606141
• iron(2+) bis(2-butylcyclopenta-2,4-dienide)
• DTXSID50926680
• 13032-15-0
• N'-(3,3-Dimethylbicyclo[2.2.1]heptan-2-ylidene)-4-methylbenzene-1-sulfonohydrazide

• Inchi： InChI=1S/C16H22N2O2S/c1-11-4-8-14(9-5-11)21(19,20)18-17-15-12-6-7-13(10-12)16(15,2)3/h4-5,8-9,12-13,18H,6-7,10H2,1-3H3/b17-15+
• InChI Key： JFPHEIPKRGLKAT-BMRADRMJSA-N
• SMILES： CC1=CC=C(S(N/N=C2\C3CCC(C3)C\2(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 306.14036
• Monoisotopic Mass: 306.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 58.53